Cas no 110579-05-0 (Ethanamine,N,N-diethyl-2-[[2-methyl-4-nitro-1-(phenylmethyl)-1H-imidazol-5-yl]thio]-)

• Product name: Ethanamine,N,N-diethyl-2-[[2-methyl-4-nitro-1-(phenylmethyl)-1H-imidazol-5-yl]thio]-
• CAS No: 110579-05-0
• MF: C₁₇H₂₄N₄O₂S
• MW: 348.463062286377
• CID: 141605
• PubChem ID: 3066578

Ethanamine,N,N-diethyl-2-[[2-methyl-4-nitro-1-(phenylmethyl)-1H-imidazol-5-yl]thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanamine,N,N-diethyl-2-[[2-methyl-4-nitro-1-(phenylmethyl)-1H-imidazol-5-yl]thio]-
• 2-(3-benzyl-2-methyl-5-nitroimidazol-4-yl)sulfanyl-N,N-diethylethanamine
• Ethanamine, N,N-diethyl-2-((2-methyl-4-nitro-1-(phenylmethyl)-1H-imidazol-5-yl)thio)-
• DTXSID60149308
• 110579-05-0
• 1H-Imidazole, 5-((2-(diethylamino)ethyl)thio)-2-methyl-4-nitro-1-(phenylmethyl)-
• 1-(Phenylmethyl)-5-((2-(diethylamino)ethyl)thio)-2-methyl-4-nitro-1H-imidazole

• Inchi： InChI=1S/C17H24N4O2S/c1-4-19(5-2)11-12-24-17-16(21(22)23)18-14(3)20(17)13-15-9-7-6-8-10-15/h6-10H,4-5,11-13H2,1-3H3
• InChI Key： QIPGBOOEMOFHOI-UHFFFAOYSA-N
• SMILES： C(N(CC)CCSC1N(CC2C=CC=CC=2)C(C)=NC=1[N+]([O-])=O)C

Computed Properties

• Exact Mass: 348.16222
• Monoisotopic Mass: 348.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 92.2Ų

Experimental Properties

• PSA: 64.2